5α-Stigmasta-7,16-dien-3β-ol acetate
5α-Stigmasta-7,16-dien-3β-ol acetate
Brand Name:
Vulcanchem
CAS No.:
17808-71-8
VCID:
VC0098381
InChI:
InChI=1S/C31H50O2/c1-8-23(20(2)3)10-9-21(4)27-13-14-28-26-12-11-24-19-25(33-22(5)32)15-17-30(24,6)29(26)16-18-31(27,28)7/h12-13,20-21,23-25,28-29H,8-11,14-19H2,1-7H3/t21-,23-,24+,25+,28+,29+,30+,31-/m1/s1
SMILES:
CCC(CCC(C)C1=CCC2C1(CCC3C2=CCC4C3(CCC(C4)OC(=O)C)C)C)C(C)C
Molecular Formula:
C31H50O2
Molecular Weight:
454.7 g/mol
5α-Stigmasta-7,16-dien-3β-ol acetate
CAS No.: 17808-71-8
ADC Toxins
VCID: VC0098381
Molecular Formula: C31H50O2
Molecular Weight: 454.7 g/mol
| CAS No. | 17808-71-8 |
|---|---|
| Product Name | 5α-Stigmasta-7,16-dien-3β-ol acetate |
| Molecular Formula | C31H50O2 |
| Molecular Weight | 454.7 g/mol |
| IUPAC Name | [(3S,5S,9R,10S,13S,14S)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,9,11,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C31H50O2/c1-8-23(20(2)3)10-9-21(4)27-13-14-28-26-12-11-24-19-25(33-22(5)32)15-17-30(24,6)29(26)16-18-31(27,28)7/h12-13,20-21,23-25,28-29H,8-11,14-19H2,1-7H3/t21-,23-,24+,25+,28+,29+,30+,31-/m1/s1 |
| Standard InChIKey | SVJVADJYZBKETJ-AUIPBZDFSA-N |
| Isomeric SMILES | CC[C@H](CC[C@@H](C)C1=CC[C@@H]2[C@@]1(CC[C@H]3C2=CC[C@@H]4[C@@]3(CC[C@@H](C4)OC(=O)C)C)C)C(C)C |
| SMILES | CCC(CCC(C)C1=CCC2C1(CCC3C2=CCC4C3(CCC(C4)OC(=O)C)C)C)C(C)C |
| Canonical SMILES | CCC(CCC(C)C1=CCC2C1(CCC3C2=CCC4C3(CCC(C4)OC(=O)C)C)C)C(C)C |
| Synonyms | 5α-Stigmasta-7,16-dien-3β-ol acetate |
| PubChem Compound | 22296111 |
| Last Modified | Nov 11 2021 |
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